Cas no 946614-58-0 (7-methoxy-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid)

• Product Name: 7-methoxy-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid
• CAS No: 946614-58-0
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 5235792
• PubChem ID: 71029413
• Update Time: 2025-06-15

7-methoxy-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-carboxylic acid, 2,3-dihydro-7-methoxy-3-oxo-
• 7-methoxy-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid

• Inchi： 1S/C11H10O4/c1-15-9-4-2-3-6-8(12)5-7(10(6)9)11(13)14/h2-4,7H,5H2,1H3,(H,13,14)
• InChI Key： WOBDKXYPNQHXPL-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2=C(C=CC=C2OC)C(=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 7-methoxy-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid

Comprehensive Analysis of 7-Methoxy-3-oxo-2,3-dihydro-1H-indene-1-carboxylic Acid (CAS No. 946614-58-0): Properties, Applications, and Research Insights

In the realm of fine chemicals and pharmaceutical intermediates, 7-methoxy-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid (CAS 946614-58-0) has garnered significant attention due to its unique structural features and versatile applications. This indene derivative, characterized by a methoxy group at the 7-position and a carboxylic acid moiety at the 1-position, serves as a critical building block in organic synthesis. Researchers and industry professionals frequently search for terms like "indene derivatives synthesis", "pharmaceutical intermediates 2024", and "CAS 946614-58-0 supplier", reflecting its growing relevance in drug discovery and material science.

The molecular structure of 7-methoxy-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid combines aromaticity with keto-enol tautomerism potential, making it a fascinating subject for computational chemistry studies. Recent trends in AI-assisted molecular design have highlighted its utility in generating QSAR models (Quantitative Structure-Activity Relationship) for anti-inflammatory compounds. Notably, its hydrogen bond donor/acceptor profile aligns with current green chemistry initiatives, as it enables solvent-free catalytic reactions—a hot topic in sustainable synthesis methodologies.

From an industrial perspective, this compound addresses the rising demand for chiral auxiliaries in asymmetric synthesis. Patent analyses reveal its incorporation in prostaglandin analog production, correlating with the surge in searches for "specialty chemicals for ophthalmology". The methoxy-indene core also demonstrates potential in OLED materials research, coinciding with the global push for energy-efficient display technologies. Analytical techniques like HPLC purity testing (a frequently queried term) and LC-MS characterization are essential for quality control during its manufacture.

In pharmacological contexts, the 3-oxo-2,3-dihydro-1H-indene scaffold exhibits cyclooxygenase modulation properties, sparking interest in next-generation non-steroidal anti-inflammatory drugs (NSAIDs). This connects with trending healthcare searches such as "novel NSAID scaffolds 2024" and "COX-2 selective inhibitors". Recent studies published in the Journal of Medicinal Chemistry highlight its role in developing dual-acting therapeutic agents, particularly for neuroinflammatory conditions—a rapidly growing research area.

The compound's crystallization behavior has become a case study in polymorph screening, a crucial process for pharmaceutical formulation. With increasing regulatory emphasis on ICH Q6A guidelines (a high-search-volume term), understanding its solvate formation tendencies helps address drug bioavailability challenges. Furthermore, its logP value (~1.8) positions it favorably within Lipinski's Rule of Five parameters, explaining its popularity in drug likeness prediction algorithms.

Supply chain data indicates growing procurement of CAS 946614-58-0 by CDMOs (Contract Development and Manufacturing Organizations), especially in Asia-Pacific regions. This aligns with market research on "small molecule API outsourcing trends". The compound's stability under GMP conditions makes it suitable for scale-up processes, while its REACH compliance status ensures smooth international trade—key considerations for chemical procurement specialists.

Emerging applications in bioconjugation chemistry leverage the reactivity of its carboxyl group for PEGylation strategies, connecting to trending searches about "protein-drug conjugates". Its UV absorption characteristics (λ_max ~290 nm) also make it valuable for developing photolabile protecting groups—a technique gaining traction in controlled release systems. These multidisciplinary applications underscore why 7-methoxy-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid remains a compound of enduring scientific and industrial interest.